N-(5-(3-fluorophenyl)-1,3,4-oxadiazol-2-yl)-2-phenylacetamide

• IUPAC Name: N-[5-(3-fluorophenyl)-1,3,4-oxadiazol-2-yl]-2-phenylacetamide
• InChI: InChI=1S/C16H12FN3O2/c17-13-8-4-7-12(10-13)15-19-20-16(22-15)18-14(21)9-11-5-2-1-3-6-11/h1-8,10H,9H2,(H,18,20,21)
• InChI Key: XWVWDURXXYSKEF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NC2=NN=C(O2)C3=CC(=CC=C3)F
• Molecular Formula: C16H12FN3O2
• Molecular Weight: 297.28 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography or NMR spectroscopy could be used to analyze its structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, solubility, and stability, would be determined by its molecular structure.

Scientific Research Applications

Antibacterial and Antifungal Activity

Schiff bases, including derivatives of “N-(5-(3-fluorophenyl)-1,3,4-oxadiazol-2-yl)-2-phenylacetamide,” have shown promise as antimicrobial agents. Researchers have synthesized new compounds by reacting 4-amino-5-(3-fluorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione with various benzaldehydes. . Notably, compound RO4 exhibited moderate antifungal activity against Candida spp., particularly C. albicans.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a drug, its mechanism of action would involve interacting with certain biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, flammability, and reactivity.

Future Directions

Future research on this compound could involve further studies on its synthesis, properties, and potential applications. It could also involve testing its biological activity and evaluating its potential as a drug.